Cas no 30114-59-1 (1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop[cd]-as-indacene-4,6(5H)-dione,hexahydro-5-phenyl- (9CI))

• Product Name: 1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop[cd]-as-indacene-4,6(5H)-dione,hexahydro-5-phenyl- (9CI)
• CAS No: 30114-59-1
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 319158
• PubChem ID: 429401
• Update Time: 2025-04-19

1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop[cd]-as-indacene-4,6(5H)-dione,hexahydro-5-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop[cd]-as-indacene-4,6(5H)-dione,hexahydro-5-phenyl- (9CI)
• 4-phenyl-octahydro-2a,4,5-triaza-1,2-cyclo-dicycloprop[a,cd]-as-indacene-3,5-dione
• 1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop(cd)as-indacene-4,6(5H)-dione, hexahydro-5-phenyl-
• 1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop[cd]as-indacene-4,6(5H)-dione, hexahydro-5-phenyl-
• AC1L8NDM
• 30114-59-1
• RCL T174254
• NSC-254923
• NSC254923
• 5-Phenylhexahydro-1H,4H-1,2,3-(methanetriyl)-3a,5,6a-triazacyclopropa[cd]-as-indacene-4,6(5H)-dione
• DTXSID50952525
• NSC 254923
• AKOS024329365

• Inchi： 1S/C16H13N3O2/c20-15-17(6-4-2-1-3-5-6)16(21)19-14-10-7-8-11(12(8)14)13(9(7)10)18(15)19/h1-5,7-14H
• InChI Key： FOVABRXCXSLHGN-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N2C3C4C5C(C6C3C6C54)N21)=O

Computed Properties

• Exact Mass: 279.10100
• Monoisotopic Mass: 279.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.74
• Boiling Point: 406.9°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.869
• PSA: 48.93000
• LogP: 0.64810